Cas no 1373921-10-8 (3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid)

• Product Name: 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid
• CAS No: 1373921-10-8
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 3161405
• PubChem ID: 86277663
• Update Time: 2025-10-24

3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid
• 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionicacid
• 3-(2-Methyl-5-(trifluoromethoxy)phenyl)propanoic acid
• 3-(2-Methyl-5-(trifluoromethoxy)phenyl)propanoicacid
• 3-[2-Methyl-5-(trifluoromethoxy)-phenyl]propionic acid
• MFCD22201057
• CS-0324421
• AKOS026670972
• DTXSID101213853
• 3-[2-METHYL-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• 1373921-10-8
• Benzenepropanoic acid, 2-methyl-5-(trifluoromethoxy)-
• JS-5070

• MDL： MFCD22201057
• Inchi： 1S/C11H11F3O3/c1-7-2-4-9(17-11(12,13)14)6-8(7)3-5-10(15)16/h2,4,6H,3,5H2,1H3,(H,15,16)
• InChI Key： HRXITAZJWHWLCF-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC(OC(F)(F)F)=CC=C1C

Computed Properties

• Exact Mass: 248.06602869Da
• Monoisotopic Mass: 248.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 298.7±35.0 °C at 760 mmHg
• Flash Point: 134.4±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid

3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic Acid: A Comprehensive Overview

3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid, identified by the CAS number 1373921-10-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a trifluoromethoxy group and a methyl substituent on the aromatic ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid is characterized by a phenyl ring substituted with a trifluoromethoxy group at the 5-position and a methyl group at the 2-position. The propionic acid moiety attached to the phenyl ring introduces additional functional diversity, enabling this compound to participate in various chemical reactions and biological interactions. The presence of the trifluoromethoxy group imparts unique electronic properties to the molecule, enhancing its stability and reactivity in different environments.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways to efficiently produce 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid. These methods often involve multi-step reactions, including Friedel-Crafts acylation, followed by hydrolysis and purification steps. The optimization of these processes has significantly improved yield and purity, making large-scale production feasible for industrial applications.

The biological activity of 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid has been extensively studied. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can modulate key inflammatory pathways in vitro. Additionally, this compound has shown promise in antitumor studies, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells. These findings underscore its potential as a lead compound for drug development.

In terms of applications, 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid has been explored for use in pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as a precursor in the synthesis of more complex molecules makes it invaluable in combinatorial chemistry efforts. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as an eco-friendly alternative in various industrial processes.

The environmental impact of 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid has also been a topic of interest. Studies suggest that it undergoes efficient biodegradation under controlled conditions, reducing its environmental footprint. This attribute aligns with current global efforts to develop sustainable chemical solutions.

In conclusion, 3-[2-Methyl-5-(trifluoromethoxy)phenyl]propionic acid, CAS No. 1373921-10-8, represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future scientific endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.